Cas no 1346746-29-9 (3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1346746-29-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD27952027
• CID: 5607062
• PubChem ID: 67124109
• Update Time: 2025-10-29

3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-cyclopropyl-4-methyl-2(1H)-pyridinone
• 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one

• MDL： MFCD27952027
• Inchi： 1S/C10H14N2O/c1-6-4-9(7-2-3-7)12-10(13)8(6)5-11/h4,7H,2-3,5,11H2,1H3,(H,12,13)
• InChI Key： AWQYPAVOIYFYRY-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2CC2)=CC(C)=C1CN

Experimental Properties

• Density: 1.178±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.4±34.0 °C(Predicted)
• pka: 12.20±0.10(Predicted)

Additional information on 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one

Introduction to 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1346746-29-9) and Its Emerging Applications in Chemical Biology

3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 1346746-29-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising pharmacological properties. This compound belongs to the dihydropyridine class, which is well-known for its role in various biological and medicinal applications. The presence of an aminomethyl group and a cyclopropyl substituent in its molecular framework imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and molecular research.

The dihydropyridin-2-one core of this compound is particularly noteworthy, as it serves as a versatile pharmacophore in medicinal chemistry. Dihydropyridines are widely recognized for their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. The specific arrangement of functional groups in 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one suggests potential applications in modulating cellular processes, including signal transduction pathways and metabolic regulation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies indicate that the aminomethyl group may facilitate hydrogen bonding or salt bridge interactions with polar residues in protein binding pockets, enhancing binding affinity. Meanwhile, the cyclopropyl moiety can contribute to steric complementarity, further stabilizing the compound-protein complex. These features make it an attractive candidate for developing novel bioactive molecules.

In the realm of drug discovery, 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one has been investigated for its potential role in addressing neurological disorders. The dihydropyridine scaffold is known to interact with calcium channels, which are critical for neuronal function. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating calcium influx in neuronal cells. This is particularly relevant given the growing interest in targeting calcium signaling pathways for treating conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the aminomethyl group presents opportunities for further chemical modification, allowing researchers to fine-tune the pharmacological profile of the compound. For instance, introducing additional functional groups or linkages could enhance solubility or bioavailability, making it more suitable for therapeutic applications. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in optimizing lead compounds for clinical development.

The cyclopropyl substituent is another key feature that contributes to the compound's unique properties. Cyclopropane rings are known to introduce conformational rigidity into molecular structures, which can improve binding specificity. This rigidity may prevent unwanted interactions with off-target proteins, reducing side effects associated with many small-molecule drugs. As a result, compounds incorporating cyclopropyl moieties are often favored in drug design due to their improved selectivity and efficacy.

Emerging research also highlights the potential of 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one in anti-inflammatory applications. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The compound's ability to interact with key inflammatory targets suggests that it may serve as a lead molecule for developing anti-inflammatory agents. By modulating these pathways, it could offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility despite its complex structure. Advances in synthetic methodologies have made it possible to produce high-purity batches of 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one, enabling rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed insights into the compound's molecular structure and purity, ensuring its suitability for biological studies.

In conclusion, 3-(aminomethyl)-6-cyclopropyl-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1346746-29-9) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features—particularly the presence of an aminomethyl group and a cyclopropyl substituent—make it a versatile scaffold with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in advancing our understanding of cellular mechanisms and developing novel therapeutic interventions.